Cas no 1369456-32-5 (3-cyclopentyl-4,4,4-trifluorobut-2-enoic acid)

• Product Name: 3-cyclopentyl-4,4,4-trifluorobut-2-enoic acid
• CAS No: 1369456-32-5
• MF: C₉H₁₁F₃O₂
• MW: 208.177653551102
• CID: 5244166
• Update Time: 2025-10-22

3-cyclopentyl-4,4,4-trifluorobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-cyclopentyl-4,4,4-trifluoro-
• 3-cyclopentyl-4,4,4-trifluorobut-2-enoic acid

• Inchi： 1S/C9H11F3O2/c10-9(11,12)7(5-8(13)14)6-3-1-2-4-6/h5-6H,1-4H2,(H,13,14)
• InChI Key： NBZMGAQZTQHKDJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=C(C1CCCC1)C(F)(F)F

Additional information on 3-cyclopentyl-4,4,4-trifluorobut-2-enoic acid

Research Brief on 3-cyclopentyl-4,4,4-trifluorobut-2-enoic acid (CAS: 1369456-32-5): Recent Advances and Applications

The compound 3-cyclopentyl-4,4,4-trifluorobut-2-enoic acid (CAS: 1369456-32-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's trifluoromethyl group and cyclopentyl moiety contribute to its distinctive reactivity and pharmacological profile, making it a promising candidate for drug development.

Recent studies have explored the synthetic pathways for 3-cyclopentyl-4,4,4-trifluorobut-2-enoic acid, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method using palladium-based catalysts, which achieved a 78% yield under mild conditions. This advancement addresses previous challenges in scalability, paving the way for industrial-scale production. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In terms of biological activity, 3-cyclopentyl-4,4,4-trifluorobut-2-enoic acid has demonstrated inhibitory effects on several key enzymes involved in inflammatory pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported its potent inhibition of cyclooxygenase-2 (COX-2), with an IC50 value of 0.45 μM. This finding suggests potential applications in treating inflammatory diseases, such as rheumatoid arthritis and colitis. Additionally, the compound's selectivity for COX-2 over COX-1 reduces the risk of gastrointestinal side effects, a common limitation of traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's mechanism of action revealed its ability to modulate the NF-κB signaling pathway, a central regulator of immune responses. Researchers observed a dose-dependent suppression of pro-inflammatory cytokines, including TNF-α and IL-6, in murine models. These results, published in the European Journal of Pharmacology, underscore the molecule's dual role as an enzyme inhibitor and signaling modulator, offering a multifaceted approach to inflammation management.

Beyond its anti-inflammatory properties, 3-cyclopentyl-4,4,4-trifluorobut-2-enoic acid has shown promise in oncology research. A 2024 study in Cancer Research identified its ability to induce apoptosis in certain cancer cell lines, particularly those with upregulated fatty acid synthase (FASN) activity. The compound's trifluoromethyl group appears to enhance its binding affinity to FASN, disrupting lipid metabolism and triggering programmed cell death. These findings open new avenues for developing targeted therapies against FASN-dependent cancers, such as prostate and breast cancer.

Despite these promising developments, challenges remain in the clinical translation of 3-cyclopentyl-4,4,4-trifluorobut-2-enoic acid. Pharmacokinetic studies indicate moderate oral bioavailability, necessitating further structural optimization or formulation strategies. Recent efforts have focused on prodrug approaches, with a 2023 patent application describing ester derivatives designed to improve absorption. Additionally, toxicology assessments are ongoing to establish safety profiles for human trials.

In conclusion, 3-cyclopentyl-4,4,4-trifluorobut-2-enoic acid (CAS: 1369456-32-5) represents a versatile scaffold with significant potential in drug discovery. Its unique chemical properties enable diverse biological activities, ranging from anti-inflammatory to anticancer effects. While additional research is needed to address pharmacokinetic limitations, the compound's multifaceted mechanisms and improved synthetic accessibility position it as a valuable candidate for future therapeutic development. Continued exploration of its structure-activity relationships and target engagement will likely yield further insights into its clinical applications.